![molecular formula C6H4ClN3O B2515286 4-Chloro-3-methylisoxazolo[5,4-d]pyrimidine CAS No. 51850-60-3](/img/structure/B2515286.png)
4-Chloro-3-methylisoxazolo[5,4-d]pyrimidine
Overview
Description
4-Chloro-3-methylisoxazolo[5,4-d]pyrimidine is a chemical compound with the molecular weight of 169.57 . The IUPAC name for this compound is 4-chloro-3-methylisoxazolo[5,4-d]pyrimidine .
Molecular Structure Analysis
The InChI code for 4-Chloro-3-methylisoxazolo[5,4-d]pyrimidine is 1S/C6H4ClN3O/c1-3-4-5(7)8-2-9-6(4)11-10-3/h2H,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
4-Chloro-3-methylisoxazolo[5,4-d]pyrimidine has a molecular weight of 169.57 . The specific physical and chemical properties of this compound are not detailed in the available resources.Scientific Research Applications
Protein Kinase Inhibitors for Cancer Treatment
Pyrimidine and its fused derivatives, including 4-Chloro-3-methylisoxazolo[5,4-d]pyrimidine, have shown promise as protein kinase inhibitors for cancer treatment . These compounds exert their anticancer potential through different action mechanisms, one of which is inhibiting protein kinases, essential enzymes for controlling cell growth, differentiation, migration, and metabolism .
Bioisosteres with Purines
Fused pyrimidines, including 4-Chloro-3-methylisoxazolo[5,4-d]pyrimidine, are considered bioisosteres with purines . This means they can mimic the biological effects of purines, making them useful in drug design and development .
Anticancer Activity
Many pyrimidine and fused pyrimidine derivatives, including 4-Chloro-3-methylisoxazolo[5,4-d]pyrimidine, have shown promising anticancer activity . They work by selectively inhibiting protein kinases, revealing structure-activity relationships that can assist medicinal chemists in constructing novel pyrimidines with higher selectivity as anticancer agents .
Molecular Targeted Therapies
4-Chloro-3-methylisoxazolo[5,4-d]pyrimidine can be used in molecular targeted therapies for cancer treatment . These therapies work by inhibiting certain receptors and signaling pathways that stimulate tumor cell growth .
In Vitro Anticancer Activity
Derivatives of 4-Chloro-3-methylisoxazolo[5,4-d]pyrimidine have been studied for in vitro anticancer activity against various cancer cell lines . For example, certain derivatives demonstrated decent activities against the MCF-7 breast cancer cell line .
Chemical Research
4-Chloro-3-methylisoxazolo[5,4-d]pyrimidine is used in chemical research due to its unique structure and properties . It is often used as a starting material or intermediate in the synthesis of more complex molecules .
Mechanism of Action
Target of Action
It is known that similar pyrimidine derivatives exert their anticancer potential through different action mechanisms, one of which is inhibiting protein kinases . These enzymes are essential for controlling cell growth, differentiation, migration, and metabolism .
Mode of Action
Based on the known actions of similar compounds, it can be inferred that 4-chloro-3-methylisoxazolo[5,4-d]pyrimidine might interact with its targets, possibly protein kinases, leading to changes in cellular processes .
Biochemical Pathways
Given the potential target of protein kinases, it can be inferred that the compound might affect pathways related to cell growth, differentiation, migration, and metabolism .
Result of Action
Based on the potential inhibition of protein kinases, it can be inferred that the compound might lead to changes in cellular processes such as growth, differentiation, and migration .
properties
IUPAC Name |
4-chloro-3-methyl-[1,2]oxazolo[5,4-d]pyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClN3O/c1-3-4-5(7)8-2-9-6(4)11-10-3/h2H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OWGFMVBNTYVMEO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC2=C1C(=NC=N2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.57 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-3-methylisoxazolo[5,4-d]pyrimidine | |
CAS RN |
51850-60-3 |
Source
|
| Record name | 4-chloro-3-methyl-[1,2]oxazolo[5,4-d]pyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-Chlorophenyl)-4-{2-[5-(trifluoromethyl)pyridin-2-yl]benzoyl}piperazine](/img/structure/B2515206.png)
![N-[5-(2-amino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-2-ethylbutanamide](/img/structure/B2515209.png)
![2-((5,6-dimethyl-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(3-morpholinopropyl)acetamide](/img/structure/B2515210.png)
![N-(3,4-dimethoxyphenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]acetamide](/img/structure/B2515226.png)